Lithium 3-methyl-1H-1,2,4-triazole-5-carboxylate
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Overview
Description
Lithium 3-methyl-1H-1,2,4-triazole-5-carboxylate is a chemical compound with the molecular weight of 133.04 . It is a powder form substance at room temperature . The IUPAC name for this compound is lithium 5-methyl-1H-1,2,4-triazole-3-carboxylate .
Molecular Structure Analysis
The InChI code for Lithium 3-methyl-1H-1,2,4-triazole-5-carboxylate is1S/C4H5N3O2.Li/c1-2-5-3 (4 (8)9)7-6-2;/h1H3, (H,8,9) (H,5,6,7);/q;+1/p-1
. This indicates the presence of a lithium ion and a 5-methyl-1H-1,2,4-triazole-3-carboxylate ion in the compound. Physical And Chemical Properties Analysis
Lithium 3-methyl-1H-1,2,4-triazole-5-carboxylate is a powder form substance at room temperature . It has a molecular weight of 133.04 .Scientific Research Applications
Drug Discovery
1,2,3-triazoles, the core structure of this compound, have found broad applications in drug discovery . They are part of essential building blocks like amino acids, nucleotides, etc . Many prominent medicinal compounds having a 1,2,3-triazole core are available in the market like anticonvulsant drug Rufinamide, broad spectrum cephalosporin antibiotic cefatrizine, an anticancer drug carboxyamidotriazole and β -lactum antibiotic tazobactam .
Organic Synthesis
1,2,3-triazoles are also used in organic synthesis . They have high chemical stability, usually inert to acidic or basic hydrolysis as well as oxidizing and reducing conditions even at high temperature .
Polymer Chemistry
In the field of polymer chemistry, 1,2,3-triazoles play a significant role . Their unique structure facilitates the formation of a variety of non-covalent bonds with enzymes and receptors inducing broad-spectrum biological activities .
Supramolecular Chemistry
1,2,3-triazoles are used in supramolecular chemistry . They have a strong dipole moment (4.8–5.6 Debye), and hydrogen bonding ability .
Bioconjugation
Bioconjugation is another field where 1,2,3-triazoles are used . They are structurally resembling to the amide bond, mimicking an E or a Z amide bond .
Chemical Biology
In chemical biology, 1,2,3-triazoles are used for their unique properties . They are one of the most important nitrogen-containing five-membered heterocycles and have a wide range of applications .
Fluorescent Imaging
1,2,3-triazoles are used in fluorescent imaging . Their unique structure and properties make them suitable for this application .
Materials Science
Lastly, in materials science, 1,2,3-triazoles have found broad applications . They are used in the synthesis of various materials due to their high chemical stability .
Safety and Hazards
The safety information for Lithium 3-methyl-1H-1,2,4-triazole-5-carboxylate includes several hazard statements: H315, H319, H335 . These indicate that the compound may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding inhalation, contact with skin or eyes, and ensuring adequate ventilation when handling the compound .
Mechanism of Action
Target of Action
Triazole derivatives are known to interact with a broad range of biological targets, including enzymes involved in ergosterol synthesis .
Mode of Action
Some triazole derivatives are known to inhibit the synthesis of ergosterol, a key component of fungal cell membranes . This inhibition disrupts the integrity of the cell membrane, leading to cell death.
Biochemical Pathways
The compound may affect the ergosterol biosynthesis pathway, leading to the disruption of fungal cell membrane integrity . The downstream effects of this disruption could include cell lysis and death.
Result of Action
Based on the known effects of similar triazole derivatives, it can be hypothesized that the compound may disrupt cell membrane integrity, leading to cell death .
Action Environment
Environmental factors such as pH, temperature, and the presence of other ions can influence the action, efficacy, and stability of Lithium 3-methyl-1H-1,2,4-triazole-5-carboxylate . .
properties
IUPAC Name |
lithium;5-methyl-1H-1,2,4-triazole-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5N3O2.Li/c1-2-5-3(4(8)9)7-6-2;/h1H3,(H,8,9)(H,5,6,7);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNZVFHNNEYBLQZ-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].CC1=NC(=NN1)C(=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4LiN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
133.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Lithium 3-methyl-1H-1,2,4-triazole-5-carboxylate | |
CAS RN |
1955507-13-7 |
Source
|
Record name | lithium 5-methyl-1H-1,2,4-triazole-3-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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